Cas no 1172507-74-2 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 1172507-74-2
• MF: C₂₂H₂₁FN₂O₅S₂
• MW: 476.540946722031
• CID: 5506901
• Update Time: 2025-05-19

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-fluoro-2-methoxy-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-5-fluoro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C22H21FN2O5S2/c1-30-21-12-9-17(23)15-22(21)31(26,27)24-18-10-11-20-16(14-18)6-5-13-25(20)32(28,29)19-7-3-2-4-8-19/h2-4,7-12,14-15,24H,5-6,13H2,1H3
• InChI Key： YLUYPTBCDGYYSH-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 476.088
• Monoisotopic Mass: 476.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-5-fluoro-2-methoxybenzene-1-sulfonamide

Introduction to N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 1172507-74-2)

N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide, identified by its CAS number 1172507-74-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes fused heterocyclic systems and functionalized aromatic rings. The presence of both benzenesulfonyl and sulfonamide groups in its molecular structure suggests potential biological activities that have been extensively explored in recent years.

The structural motif of N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide incorporates a tetrahydroquinoline core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The tetrahydroquinoline ring system is often modified to enhance binding affinity and selectivity towards enzymes and receptors involved in disease pathways. In particular, the substitution pattern around the quinoline ring can significantly influence the pharmacokinetic properties of the compound, making it a valuable candidate for drug discovery efforts.

The introduction of the 5-fluoro and 2-methoxy substituents further refines the pharmacological profile of this compound. Fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacological activity. The methoxy group, on the other hand, can modulate electronic properties and solubility characteristics, contributing to overall drug-like properties. These modifications are critical in optimizing the compound for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Tetrahydroquinoline derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide is no exception and has been investigated for its potential role in modulating neurotransmitter systems relevant to conditions such as depression and anxiety.

The sulfonamide moiety in this compound is another key feature that warrants detailed discussion. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. They can act as inhibitors of enzymes such as dihydropteroate synthase and carbonic anhydrase, which are implicated in various metabolic pathways. Moreover, sulfonamides exhibit significant antimicrobial properties and have been incorporated into drugs designed to combat bacterial infections.

The combination of these structural elements—tetrahydroquinoline core, benzenesulfonyl, 5-fluoro, 2-methoxy, and sulfonamide groups—makes N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide a multifaceted compound with potential applications across multiple therapeutic domains. Current research is focused on elucidating its mechanism of action and exploring its efficacy in preclinical models.

Epidemiological studies have suggested that neurological disorders pose a significant burden on global health systems. The development of innovative therapeutic strategies is imperative to address these challenges effectively. Compounds like N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide hold promise as lead candidates for future drug development pipelines. Their unique structural features provide a foundation for designing molecules with enhanced pharmacological profiles.

In conclusion, N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)]-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 1172507-74-2) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups position it as a promising candidate for further investigation in drug discovery efforts aimed at treating neurological disorders and other diseases. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.